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Compound of Interest

Compound Name: SKF 91488 dihydrochloride

Cat. No.: B15589098 Get Quote

Technical Support Center: SKF 91488
Dihydrochloride
Welcome to the technical support center for SKF 91488 Dihydrochloride. This guide provides

detailed information on the solubility, solution stability, and handling of this compound. It

includes frequently asked questions (FAQs), experimental protocols, and troubleshooting

advice to assist researchers, scientists, and drug development professionals in their

experiments.

Frequently Asked Questions (FAQs)
Q1: What is SKF 91488 dihydrochloride?

A1: SKF 91488 dihydrochloride is a potent and noncompetitive inhibitor of the enzyme

Histamine N-methyltransferase (HNMT). By inhibiting HNMT, it prevents the metabolic

degradation of histamine, leading to an increase in local histamine concentrations. It is often

used in research related to inflammation, cardiovascular disease, and neuroscience.

Q2: What is the primary mechanism of action for SKF 91488 dihydrochloride?

A2: The primary mechanism is the inhibition of Histamine N-methyltransferase (HNMT). HNMT

is a key enzyme in histamine metabolism, catalyzing the transfer of a methyl group from S-
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adenosyl-L-methionine (SAM) to histamine, which inactivates it. SKF 91488 blocks this

process, thereby increasing the duration and intensity of histamine signaling.
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Caption: Inhibition of the HNMT signaling pathway by SKF 91488.

Solubility and Solution Preparation
Q3: How do I dissolve SKF 91488 dihydrochloride?

A3: SKF 91488 dihydrochloride is most readily soluble in dimethyl sulfoxide (DMSO).[1][2]

Solubility in aqueous buffers may be limited. For most in vitro applications, preparing a

concentrated stock solution in DMSO is recommended, which can then be diluted into your

aqueous experimental medium.

Solubility Data
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Solvent Maximum Solubility Notes

DMSO ≥ 75 mM
Warming and sonication can

aid dissolution.

Water Sparingly Soluble

Solubility is limited. We

recommend empirical testing

for your specific concentration

needs.

Ethanol Sparingly Soluble

Not a recommended primary

solvent. Empirical testing is

required.

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO
This protocol provides a step-by-step guide for preparing a 10 mM stock solution of SKF 91488
dihydrochloride (MW: 248.21 g/mol ).

Pre-Weighing Preparation: Before opening, bring the vial of SKF 91488 dihydrochloride to

room temperature for at least 15-20 minutes to prevent condensation.

Weighing: Accurately weigh the desired amount of the compound using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM solution, you would need 2.48

mg.

Solvent Addition: Add the calculated volume of high-purity DMSO to the vial. For 2.48 mg of

the compound, add 1 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes. If necessary, briefly

sonicate the solution in a water bath to ensure complete dissolution. Visually inspect the

solution against a light source to confirm that no particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller,

single-use aliquots in sterile polypropylene tubes.

Storage: Store the aliquots as recommended in the stability and storage guide below.
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Caption: A standard workflow for preparing a stock solution of SKF 91488.
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Stability and Storage Guide
Q4: How should I store SKF 91488 dihydrochloride?

A4: Proper storage is critical to maintain the integrity of the compound. Recommendations

differ for the solid form and solutions.

Storage Conditions Summary
Form Temperature Duration Notes

Solid Powder -20°C Months to years

Store in a dry, dark

place. Keep the

container tightly

sealed.[1]

Solid Powder 4°C Days to weeks

For short-term storage

only. Protect from

moisture.[1]

Solution in DMSO -20°C Up to 1 month

Recommended for

short-term storage.

Avoid more than 1-2

freeze-thaw cycles.

Solution in DMSO -80°C Up to 6 months

Recommended for

long-term storage.

Use single-use

aliquots to prevent

degradation from

freeze-thaw cycles.

Troubleshooting Guide
Q5: My compound is not dissolving in DMSO. What should I do?

A5: If you encounter solubility issues, consider the following:

Concentration: You may be exceeding the maximum solubility (≥75 mM). Try preparing a

more dilute solution.
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Technique: Ensure you have vortexed the solution vigorously. Gentle warming (to 37°C) or

brief sonication can significantly aid dissolution.

Purity: Check the purity of your DMSO. It should be anhydrous and of high quality.

Q6: I observed precipitation in my stock solution after thawing it from -20°C or -80°C. Is it still

usable?

A6: Precipitation can occur after a freeze-thaw cycle. Before use, bring the aliquot to room

temperature and vortex thoroughly to redissolve the compound. If the precipitate does not go

back into solution after warming and vortexing/sonicating, it should not be used, as the

concentration will no longer be accurate. To prevent this, ensure your stock concentration is not

too close to the solubility limit and always use fresh aliquots.
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Troubleshooting Logic for SKF 91488 Solutions

Problem with Solution?

Issue with Dissolving?

  Yes

Precipitation after Thaw?

No  

Cause: Concentration > 75 mM? Cause: Freeze-thaw cycle?

Cause: Insufficient Mixing?

No

Solution: Prepare a
more dilute stock.

Yes

Solution: Warm to 37°C
and/or sonicate.

Yes

Action: Warm, vortex, sonicate
to attempt redissolving.

Yes

Prevention: Use single-use
aliquots to avoid cycles.

Prevention

Does it redissolve?

Solution is usable.

Yes

Discard aliquot.
Concentration is inaccurate.

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. SKF-91488 HCl | CAS 68941-21-9 | Sun-shinechem [sun-shinechem.com]

2. SKF 91488 dihydrochloride | 68941-21-9 | TCA94121 [biosynth.com]

To cite this document: BenchChem. [SKF 91488 dihydrochloride solubility and stability in
solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589098#skf-91488-dihydrochloride-solubility-and-
stability-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.sun-shinechem.com/Details/SKF-91488_HCl/5199/68941-21-9.html
https://www.biosynth.com/p/TCA94121/68941-21-9-skf-91488-dihydrochloride
https://www.benchchem.com/product/b15589098#skf-91488-dihydrochloride-solubility-and-stability-in-solution
https://www.benchchem.com/product/b15589098#skf-91488-dihydrochloride-solubility-and-stability-in-solution
https://www.benchchem.com/product/b15589098#skf-91488-dihydrochloride-solubility-and-stability-in-solution
https://www.benchchem.com/product/b15589098#skf-91488-dihydrochloride-solubility-and-stability-in-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15589098?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

